Cas no 2680737-71-5 (2-1,1-dioxo-4-(2,2,2-trifluoroacetamido)-1lambda6-thian-4-ylacetic acid)

• Product Name: 2-1,1-dioxo-4-(2,2,2-trifluoroacetamido)-1lambda6-thian-4-ylacetic acid
• CAS No: 2680737-71-5
• MF: C₉H₁₂F₃NO₅S
• MW: 303.255492210388
• CID: 5634477
• PubChem ID: 165922057
• Update Time: 2025-07-01

2-1,1-dioxo-4-(2,2,2-trifluoroacetamido)-1lambda6-thian-4-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28290856
• 2680737-71-5
• 2-[1,1-dioxo-4-(2,2,2-trifluoroacetamido)-1lambda6-thian-4-yl]acetic acid
• 2-1,1-dioxo-4-(2,2,2-trifluoroacetamido)-1lambda6-thian-4-ylacetic acid

• Inchi： 1S/C9H12F3NO5S/c10-9(11,12)7(16)13-8(5-6(14)15)1-3-19(17,18)4-2-8/h1-5H2,(H,13,16)(H,14,15)
• InChI Key： PJKAIAIBZOSSRO-UHFFFAOYSA-N
• SMILES： S1(CCC(CC(=O)O)(CC1)NC(C(F)(F)F)=O)(=O)=O

Computed Properties

• Exact Mass: 303.03882814g/mol
• Monoisotopic Mass: 303.03882814g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 109Ų

Additional information on 2-1,1-dioxo-4-(2,2,2-trifluoroacetamido)-1lambda6-thian-4-ylacetic acid

Recent Advances in the Study of 2-1,1-dioxo-4-(2,2,2-trifluoroacetamido)-1lambda6-thian-4-ylacetic acid (CAS: 2680737-71-5)

In recent years, the compound 2-1,1-dioxo-4-(2,2,2-trifluoroacetamido)-1lambda6-thian-4-ylacetic acid (CAS: 2680737-71-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonamide and trifluoroacetamido functional groups, has shown promising potential in various therapeutic applications, including enzyme inhibition and drug development. The following sections provide a comprehensive overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 2-1,1-dioxo-4-(2,2,2-trifluoroacetamido)-1lambda6-thian-4-ylacetic acid has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic asymmetric methods to achieve higher efficiency. These advancements have facilitated the production of the compound on a larger scale, enabling more extensive biological evaluations. Notably, the compound's stability under physiological conditions has been confirmed, making it a viable candidate for further drug development.

Biological studies have revealed that 2-1,1-dioxo-4-(2,2,2-trifluoroacetamido)-1lambda6-thian-4-ylacetic acid exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways. In vitro assays demonstrated its ability to selectively target cyclooxygenase-2 (COX-2) with minimal impact on COX-1, suggesting a potential role in developing anti-inflammatory drugs with reduced gastrointestinal side effects. Additionally, preliminary in vivo studies in animal models have shown promising results in reducing inflammation and pain, further supporting its therapeutic potential.

Beyond its anti-inflammatory properties, recent investigations have explored the compound's applicability in oncology. Researchers have identified its ability to modulate key signaling pathways implicated in cancer cell proliferation and survival. For instance, the compound has been shown to inhibit the activity of certain kinases that are overexpressed in various cancers. These findings have spurred interest in developing derivatives of 2-1,1-dioxo-4-(2,2,2-trifluoroacetamido)-1lambda6-thian-4-ylacetic acid to enhance its selectivity and efficacy against specific cancer types.

Despite these promising results, challenges remain in translating the compound's potential into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Current efforts are focused on structural modifications to improve pharmacokinetic properties and reduce toxicity. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, 2-1,1-dioxo-4-(2,2,2-trifluoroacetamido)-1lambda6-thian-4-ylacetic acid (CAS: 2680737-71-5) represents a promising candidate for drug development, with demonstrated efficacy in anti-inflammatory and anticancer research. Continued advancements in synthesis techniques and a deeper understanding of its mechanism of action will be crucial in unlocking its full therapeutic potential. The ongoing research underscores the importance of this compound in the evolving landscape of chemical biology and pharmaceutical sciences.